3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: 3-chloro-N-cyclopentyl-4-[1-(pyridin-2-ylmethyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C23H28ClN3O2/c24-21-15-17(23(28)26-18-5-1-2-6-18)8-9-22(21)29-20-10-13-27(14-11-20)16-19-7-3-4-12-25-19/h3-4,7-9,12,15,18,20H,1-2,5-6,10-11,13-14,16H2,(H,26,28)
• InChI Key: SDEAJUZQOSBDRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=CC(=C(C=C2)OC3CCN(CC3)CC4=CC=CC=N4)Cl
• Molecular Formula: C23H28ClN3O2
• Molecular Weight: 413.9 g/mol

Description

3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide (compound name) is a synthetic chemical compound that has been of interest to researchers due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide involves the inhibition of a specific enzyme. This enzyme plays a role in various biological pathways, including the metabolism of certain drugs. By inhibiting this enzyme, 3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide can alter the activity of these pathways, which can provide insight into the function of these pathways and potential drug interactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide depend on the specific biological pathway being studied. In general, the inhibition of the enzyme targeted by this compound can lead to alterations in the metabolism of certain drugs and other biological processes. These effects can provide insight into the function of these pathways and potential drug interactions.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide in lab experiments is its ability to selectively inhibit a specific enzyme. This can provide insight into the function of this enzyme and potential drug interactions. One limitation is that the effects of this compound may be specific to certain biological pathways, which can limit its usefulness in studying other pathways.

Future Directions

There are several future directions for research involving 3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide. One direction is to study the effects of this compound on other biological pathways to determine its usefulness in studying other processes. Another direction is to explore the potential therapeutic applications of this compound, such as its use in the treatment of certain diseases. Finally, future research could focus on developing more potent and selective inhibitors of the enzyme targeted by this compound.

Synthesis Methods

The synthesis of 3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide involves a multi-step process that starts with the reaction of 3-chloroaniline with 4-hydroxybenzaldehyde to form 3-chloro-4-hydroxybenzamide. This intermediate is then reacted with cyclopentanone in the presence of a base to form 3-chloro-N-cyclopentyl-4-hydroxybenzamide. The final step involves the reaction of this intermediate with 1-(2-pyridinylmethyl)-4-piperidinol in the presence of a coupling agent to form 3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide.

Scientific Research Applications

3-chloro-N-cyclopentyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has been used in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of a certain enzyme, which makes it useful for studying the role of this enzyme in various biological pathways. It has also been used to study the effects of certain drugs on this enzyme, which can provide insight into potential drug interactions and side effects.